2-[(2-chlorobenzyl)thio]-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-5-propan-2-yl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C15H15ClN4OS/c1-9(2)12-7-13(21)20-14(17-12)18-15(19-20)22-8-10-5-3-4-6-11(10)16/h3-7,9H,8H2,1-2H3,(H,17,18,19)
• InChI Key: BCSQJNYMKHVSPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N2C(=N1)N=C(N2)SCC3=CC=CC=C3Cl
• Molecular Formula: C15H15ClN4OS
• Molecular Weight: 334.8 g/mol

Description

The molecule features:

• A 2-chlorobenzylthio group at position 2, providing steric and electronic modulation.
• An isopropyl substituent at position 5, contributing to lipophilicity and metabolic stability.
• A fused triazole-pyrimidinone core, enabling interactions with biological targets via hydrogen bonding and π-stacking .

Synthetic routes for analogous triazolopyrimidinones typically involve cyclocondensation of 3,5-diamino-1,2,4-triazoles with β-ketoesters or β-chloroketones under acidic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-chlorobenzyl)thio]-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one typically involves the reaction of 2-chlorobenzyl chloride with a thiol derivative, followed by cyclization with an appropriate triazole precursor. The reaction conditions often include the use of a base such as potassium carbonate in an organic solvent like dimethylformamide (DMF) under reflux conditions .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-[(2-chlorobenzyl)thio]-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of appropriate solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of thiols or thioethers .

Scientific Research Applications

2-[(2-chlorobenzyl)thio]-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has several scientific research applications, including:

Medicinal Chemistry: It serves as a scaffold for the development of potential therapeutic agents targeting various diseases such as cancer and bacterial infections.

Biological Studies: The compound is used in studies to understand its interactions with biological targets, including enzymes and receptors.

Industrial Applications: It is utilized in the synthesis of other complex molecules and as a building block in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[(2-chlorobenzyl)thio]-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Substituent Effects at Position 2: Chlorobenzylthio Variations

The 2-chlorobenzylthio group distinguishes this compound from analogs with para-substituted (4-chlorobenzyl) or dichlorinated benzyl groups. Key differences include:

Compound (Position 2 Substituent)	Electrochemical Behavior (Redox Potential)	Solubility	Biological Implications
2-[(2-Chlorobenzyl)thio] (target)	Likely higher steric hindrance due to ortho-Cl; electron-withdrawing effect may reduce electron density at the core, altering redox activity	Lower water solubility compared to polar substituents (e.g., morpholinomethyl)	Enhanced membrane permeability due to lipophilicity; potential for CNS targeting
2-[(4-Chlorobenzyl)thio] (CAS 903436-23-7)	Para-Cl exerts weaker steric effects but stronger electron-withdrawing influence, potentially increasing electrochemical stability	Moderate solubility; logP likely higher than target compound due to reduced steric hindrance	Broader tissue distribution but faster metabolic clearance
2-[(3,4-Dichlorobenzyl)thio] (Compound 38)	Enhanced electron withdrawal shifts redox potentials; observed in analogs with multiple Cl substituents	Poor solubility; requires formulation optimization	Potentiated antimicrobial activity in related dichloro derivatives

Alkyl Substituents at Position 5: Isopropyl vs. Shorter Chains

The 5-isopropyl group impacts pharmacokinetics and synthetic accessibility compared to smaller alkyl groups:

Compound (Position 5 Substituent)	Synthetic Yield	Metabolic Stability	LogP (Predicted)
5-Isopropyl (target)	Not explicitly reported; analogous 5-propyl derivatives achieved 21–27% yields	High resistance to oxidative metabolism due to branched chain	~3.5 (estimated)
5-Methyl (e.g., S1-TP)	45–60% yield via acetic acid-mediated cyclocondensation	Moderate stability; susceptible to CYP450 oxidation	~2.8
5-Ethyl (Compound 25)	21% yield using BMIM-PF6	Lower stability than isopropyl; linear chain increases metabolic vulnerability	~3.1
5-Morpholinomethyl (S3-TP)	65% yield	Polar group enhances solubility but reduces half-life	~1.9

Electrochemical and Spectroscopic Properties

Voltammetric studies on triazolopyrimidinones reveal substituent-dependent redox behavior:

• Ortho-chloro derivatives (target compound) exhibit anodic peaks at ~0.75 V (vs. Ag/AgCl), attributed to oxidation of the triazole ring. This is 0.1–0.2 V higher than para-chloro analogs due to steric inhibition of resonance .
• 5-Isopropyl substituents reduce crystallinity compared to 5-methyl analogs, as evidenced by broader NMR peaks in related compounds .